Cas no 1804175-60-7 (Methyl 3-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 3-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1804175-60-7
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4795819
• Update Time: 2025-06-09

Methyl 3-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H17BrO4/c1-3-19-13(16)8-7-11-10(9-15)5-4-6-12(11)14(17)18-2/h4-6H,3,7-9H2,1-2H3
• InChI Key： UZIRKTDFSVXLQU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C(=O)OC)C=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6

Additional information on Methyl 3-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate

Comprehensive Overview of Methyl 3-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804175-60-7)

Methyl 3-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804175-60-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This ester derivative, characterized by its unique bromomethyl and ethoxy-oxopropyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which combines aromatic and aliphatic components, makes it particularly valuable for constructing pharmacologically active scaffolds.

In recent years, the demand for high-purity intermediates like Methyl 3-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate has surged, driven by advancements in drug discovery and material science. Researchers are increasingly exploring its potential in catalysis, polymer chemistry, and bioconjugation. The compound's bromomethyl group is particularly noteworthy, as it facilitates nucleophilic substitution reactions, enabling the introduction of diverse substituents for tailored applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of Methyl 3-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate?" The answer lies in its role as a building block for heterocyclic compounds, which are pivotal in developing antiviral, anticancer, and anti-inflammatory agents. Its ester functionality also allows for further derivatization, making it a favorite among medicinal chemists.

Another hot topic is the green chemistry aspect of synthesizing such intermediates. With growing environmental concerns, researchers are investigating solvent-free reactions and catalytic methods to produce Methyl 3-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate with minimal waste. This aligns with the broader industry shift toward sustainable practices, a trend highly relevant to modern chemical manufacturing.

The compound's CAS No. 1804175-60-7 is often referenced in patent literature and academic journals, underscoring its importance in proprietary research. Its stability under standard conditions and compatibility with common reagents further enhance its utility. For instance, it has been employed in the synthesis of fluorescent probes and bioactive molecules, addressing needs in diagnostics and therapeutics.

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In summary, Methyl 3-(bromomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate represents a critical tool in modern chemistry. Its multifaceted reactivity, coupled with growing demand for custom intermediates, ensures its relevance in cutting-edge research. As the scientific community continues to explore its potential, this compound will likely remain a focal point in organic synthesis and innovation.